Cas no 2229415-81-8 (2-bromopyridine-3-carboximidamide)

• Product Name: 2-bromopyridine-3-carboximidamide
• CAS No: 2229415-81-8
• MF: C₆H₆BrN₃
• MW: 200.035939693451
• CID: 6005089
• PubChem ID: 145710553
• Update Time: 2025-10-31

2-bromopyridine-3-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 2-bromopyridine-3-carboximidamide
• 2229415-81-8
• EN300-1905899
• 2-Bromonicotinimidamide

• Inchi： 1S/C6H6BrN3/c7-5-4(6(8)9)2-1-3-10-5/h1-3H,(H3,8,9)
• InChI Key： VTHWFIKVEVFGBU-UHFFFAOYSA-N
• SMILES： BrC1C(C(=N)N)=CC=CN=1

Computed Properties

• Exact Mass: 198.97451g/mol
• Monoisotopic Mass: 198.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 62.8Ų

Additional information on 2-bromopyridine-3-carboximidamide

Introduction to 2-bromopyridine-3-carboximidamide (CAS No. 2229415-81-8)

2-bromopyridine-3-carboximidamide, identified by the Chemical Abstracts Service Number (CAS No.) 2229415-81-8, is a significant intermediate in the realm of organic synthesis and pharmaceutical chemistry. This compound, featuring a brominated pyridine core linked to a carboximidamide functional group, has garnered attention due to its versatile reactivity and potential applications in drug development. The structural motif of 2-bromopyridine-3-carboximidamide makes it a valuable building block for constructing more complex molecules, particularly in the synthesis of bioactive agents targeting various therapeutic pathways.

The relevance of 2-bromopyridine-3-carboximidamide is underscored by its incorporation into numerous research studies exploring novel pharmacophores. Recent advancements in medicinal chemistry have highlighted its role in the design of small-molecule inhibitors and modulators. For instance, derivatives of this compound have been investigated for their interactions with enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and cancer biology. The bromine substituent at the 2-position of the pyridine ring enhances electrophilicity, facilitating nucleophilic substitution reactions that are pivotal in constructing heterocyclic frameworks. Meanwhile, the carboximidamide group introduces both acidic and basic properties, enabling further functionalization through amidation or imidation reactions.

In the context of drug discovery, 2-bromopyridine-3-carboximidamide serves as a precursor for synthesizing kinase inhibitors, which are critical in oncology research. Kinases play a central role in signal transduction pathways, and their dysregulation is often associated with tumorigenesis. By modifying the scaffold of 2-bromopyridine-3-carboximidamide, researchers can fine-tune binding affinities and selectivity profiles against specific kinases. Notably, recent publications have demonstrated the utility of this compound in generating potent inhibitors of tyrosine kinases, which exhibit promising preclinical activity against certain cancer models. The carboximidamide moiety, in particular, has been shown to enhance solubility and metabolic stability, key factors in drug-like properties.

The synthetic methodologies employed for preparing 2-bromopyridine-3-carboximidamide are also noteworthy. Traditional approaches involve bromination of pyridine derivatives followed by carboxylation at the 3-position, often utilizing palladium-catalyzed cross-coupling reactions for high regioselectivity. Advances in transition-metal catalysis have enabled more efficient routes to this intermediate, reducing reaction times and improving yields. Additionally, green chemistry principles have been applied to minimize hazardous byproducts, aligning with sustainable chemical manufacturing practices. These innovations not only enhance scalability but also ensure compliance with regulatory standards for pharmaceutical intermediates.

From a biochemical perspective, the interaction between 2-bromopyridine-3-carboximidamide and biological targets is a subject of intense study. The pyridine ring mimics natural heterocycles found in bioactive molecules, while the carboximidamide group can engage in hydrogen bonding or coordinate with metal ions depending on the molecular environment. This dual functionality makes it an attractive scaffold for designing molecules that interact with proteins or nucleic acids. For example, recent studies have explored its potential as an antagonist for certain G protein-coupled receptors (GPCRs), where precise structural modifications can modulate receptor binding affinity and signaling outcomes.

The pharmaceutical industry has also leveraged 2-bromopyridine-3-carboximidamide in developing treatments for infectious diseases. Antiviral and antibacterial agents often require structural motifs that can disrupt pathogen-specific mechanisms without affecting host cells. The unique combination of functional groups in this compound allows for selective interactions with microbial enzymes or structural proteins. Researchers have reported derivatives of 2-bromopyridine-3-carboximidamide that exhibit inhibitory activity against enzymes involved in viral replication or bacterial metabolism. Such findings underscore its broad applicability across different therapeutic domains.

Looking ahead, the future prospects of 2-bromopyridine-3-carboximidamide are promising as synthetic chemists continue to explore new ways to exploit its reactivity. Computational modeling and high-throughput screening techniques are being employed to identify novel derivatives with enhanced pharmacological properties. Furthermore, biocatalytic approaches may offer sustainable alternatives to traditional synthetic routes, reducing environmental impact while maintaining high chemical purity. The integration of these technologies will likely accelerate the discovery pipeline for next-generation therapeutics incorporating structures based on 2-bromopyridine-3-carboximidamide.

In summary,2-bromopyridine-3-carboximidamide (CAS No. 2229415-81-8) represents a cornerstone intermediate in modern medicinal chemistry due to its structural versatility and functional utility. Its role in synthesizing bioactive molecules spans multiple therapeutic areas, from oncology to infectious diseases, driven by ongoing research efforts aimed at optimizing its pharmacological profile. As synthetic methodologies evolve and computational tools become more sophisticated,2-bromopyridine-3-carboximidamide will undoubtedly remain at the forefront of drug discovery initiatives.